Cas no 173340-26-6 (tert-butyl N-[(3S)-pyrrolidin-3-ylmethyl]carbamate)

• Product Name: tert-butyl N-[(3S)-pyrrolidin-3-ylmethyl]carbamate
• CAS No: 173340-26-6
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD06796616
• CID: 111586
• PubChem ID: 1519426
• Update Time: 2025-06-09

tert-butyl N-[(3S)-pyrrolidin-3-ylmethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-pyrrolidinylmethyl)-, 1,1-dimethylethyl ester, (S)- (9CI)
• (S)-tert-Butyl (pyrrolidin-3-ylmethyl)carbamate
• (S)-3-N-Boc-aminomethyl pyrrolidine
• (S)-Pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester
• (S)-tert-butyl pyrrolidin-3-ylmethylcarbamate
• tert-butyl (S)-(pyrrolidin-3-ylmethyl)carbamate
• tert-butyl N-[[(3S)-pyrrolidin-3-yl]methyl]carbamate
• tert-Butyl ((3S)-pyrrolidin-3-ylmethyl)carbamate
• tert-Butyl [(S)-pyrrolidin-3-ylmethyl]carbamate
• (S)-3-(Boc-aminomethyl)py...
• tert-butyl ((S)-pyrrolidin-3-yl)MethylcarbaMate
• tert-butyl N-[(3S)-pyrrolidin-3-ylmethyl]carbamate
• (S)-(3-Pyrrolidinylmethyl)-carbamic acid 1,1-dimethylethyl ester
• 173340-26-6
• WIEJVMZWPIUWHO-QMMMGPOBSA-N
• A3829
• tert-Butyl {[(3S)-pyrrolidin-3-yl]methyl}carbamate
• MFCD06796616
• GS-4504
• EN300-88135
• CARBAMIC ACID, (3-PYRROLIDINYLMETHYL)-, 1,1-DIMETHYLETHYL ESTER, (S)-
• AKOS005258597
• SCHEMBL22830512
• (S)-tert-Butylpyrrolidin-3-ylmethylcarbamate
• (5)-tert-Butyl pyrrolidin-3-ylmethylcarbamate
• tert-butyl (3S)-pyrrolidin-3-ylmethylcarbamate
• (s)-3-boc-aminomethylpyrrolidine
• DTXSID40364037
• SCHEMBL718404
• Carbamic acid,(3-pyrrolidinylmethyl)-,1,1-dimethylethyl ester,(S)-(9ci)
• AC-7644
• CS-W004177
• (S)-1-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester
• tert-butyl N-{[(3S)-pyrrolidin-3-yl]methyl}carbamate
• (s)-3-boc-aminomethyl-pyrrolidine
• 1,1-dimethylethyl [(3S)-3-pyrrolidinylmethyl]carbamate
• (S)-3-N-Boc-aminomethylpyrrolidine
• CARBAMIC ACID, N-[(3S)-3-PYRROLIDINYLMETHYL]-, 1,1-DIMETHYLETHYL ESTER
• AM20090032

• MDL： MFCD06796616
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-7-8-4-5-11-6-8/h8,11H,4-7H2,1-3H3,(H,12,13)/t8-/m0/s1
• InChI Key： WIEJVMZWPIUWHO-QMMMGPOBSA-N
• SMILES： O(C(NC[C@@H]1CNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.15200
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 0.997
• Boiling Point: 303.9°C at 760 mmHg
• PSA: 50.36000
• LogP: 1.84030

tert-butyl N-[(3S)-pyrrolidin-3-ylmethyl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD119913)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on tert-butyl N-[(3S)-pyrrolidin-3-ylmethyl]carbamate

Comprehensive Overview of tert-butyl N-[(3S)-pyrrolidin-3-ylmethyl]carbamate (CAS No. 173340-26-6)

tert-butyl N-[(3S)-pyrrolidin-3-ylmethyl]carbamate (CAS No. 173340-26-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This chiral intermediate plays a critical role in the development of bioactive molecules, particularly in the field of asymmetric synthesis and peptide modification. The compound's unique structural features, including its pyrrolidine ring and carbamate protection group, make it valuable for constructing complex molecular architectures with high stereochemical precision.

Recent trends in drug discovery have increased demand for chiral building blocks like tert-butyl N-[(3S)-pyrrolidin-3-ylmethyl]carbamate. Researchers particularly value its ability to introduce three-dimensional complexity into drug candidates, a property that aligns with current medicinal chemistry strategies targeting protein-protein interactions. The compound's CAS No. 173340-26-6 has seen growing interest in scientific literature, with applications ranging from kinase inhibitor development to CNS-targeting therapeutics.

The synthesis and application of tert-butyl N-[(3S)-pyrrolidin-3-ylmethyl]carbamate frequently appear in discussions about green chemistry and atom economy. Modern synthetic approaches focus on optimizing its production through catalytic asymmetric methods, reducing waste generation while maintaining excellent enantiomeric purity. This aligns with the pharmaceutical industry's push toward more sustainable manufacturing processes, making CAS No. 173340-26-6 a subject of ongoing process chemistry research.

Analytical characterization of tert-butyl N-[(3S)-pyrrolidin-3-ylmethyl]carbamate typically involves advanced techniques such as chiral HPLC and NMR spectroscopy. The compound's stability profile and solubility characteristics are frequently studied parameters, especially for researchers developing formulation strategies for potential drug candidates. These properties make CAS No. 173340-26-6 particularly valuable in early-stage drug discovery programs where physicochemical properties significantly impact compound selection.

In the context of structure-activity relationship (SAR) studies, the pyrrolidine scaffold present in tert-butyl N-[(3S)-pyrrolidin-3-ylmethyl]carbamate offers versatile opportunities for molecular diversification. Medicinal chemists appreciate its ability to serve as both a hydrogen bond acceptor and donor, while the tert-butyloxycarbonyl (Boc) group provides convenient protection-deprotection chemistry during multi-step syntheses. This dual functionality explains why CAS No. 173340-26-6 appears in numerous patent applications for small molecule therapeutics.

The global market for pharmaceutical intermediates like tert-butyl N-[(3S)-pyrrolidin-3-ylmethyl]carbamate continues to expand, driven by increasing R&D investment in targeted therapies. Quality control specifications for CAS No. 173340-26-6 typically emphasize chromatographic purity and residual solvent levels, reflecting regulatory requirements for GMP-grade materials. These standards ensure the compound's suitability for use in preclinical development and clinical trial material preparation.

Emerging applications of tert-butyl N-[(3S)-pyrrolidin-3-ylmethyl]carbamate include its use in PROTAC technology and molecular glues, where its structural features contribute to protein degradation platforms. The compound's sp3-rich character makes it particularly valuable in these cutting-edge therapeutic modalities, addressing current challenges in undruggable target space. This positions CAS No. 173340-26-6 as a compound of significant interest in next-generation drug discovery.

Storage and handling recommendations for tert-butyl N-[(3S)-pyrrolidin-3-ylmethyl]carbamate typically emphasize protection from moisture-sensitive conditions and maintenance at controlled temperatures. These protocols preserve the compound's chemical integrity and prevent Boc group cleavage, ensuring consistent performance in synthetic applications. Proper storage is particularly crucial for researchers requiring high-purity intermediates in their multi-step syntheses.

Future research directions involving CAS No. 173340-26-6 may explore its potential in bioconjugation chemistry and prodrug development. The compound's structural features suggest possible utility in creating targeted delivery systems and bioorthogonal probes, expanding its applications beyond traditional small molecule drug discovery. These potential uses align with broader industry trends toward precision medicine and theranostic approaches.